Cas no 2060050-79-3 ({2-oxaspiro4.5decan-3-yl}methanamine)

• Product Name: {2-oxaspiro4.5decan-3-yl}methanamine
• CAS No: 2060050-79-3
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD30502528
• CID: 5183442
• PubChem ID: 131402436
• Update Time: 2025-10-28

{2-oxaspiro4.5decan-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2-oxaspiro[4.5]decan-3-yl}methanamine
• {2-oxaspiro4.5decan-3-yl}methanamine

• MDL： MFCD30502528
• Inchi： 1S/C10H19NO/c11-7-9-6-10(8-12-9)4-2-1-3-5-10/h9H,1-8,11H2
• InChI Key： BSJWXHGYNHRBQR-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2)CC(CN)O1

Additional information on {2-oxaspiro4.5decan-3-yl}methanamine

Comprehensive Overview of {2-oxaspiro[4.5]decan-3-yl}methanamine (CAS No. 2060050-79-3): Properties, Applications, and Innovations

The chemical compound {2-oxaspiro[4.5]decan-3-yl}methanamine (CAS No. 2060050-79-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This spirocyclic amine derivative is characterized by its oxaspiro ring system, which imparts remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its utility in drug discovery, particularly for targeting central nervous system (CNS) disorders and metabolic diseases, aligning with the growing demand for novel therapeutic agents.

One of the most frequently searched questions about {2-oxaspiro[4.5]decan-3-yl}methanamine revolves around its synthesis and purification methods. The compound is typically synthesized via multi-step organic reactions, including spirocyclization and reductive amination, with yields optimized through advanced catalytic techniques. Recent studies highlight the use of green chemistry principles to reduce environmental impact, a topic of high relevance in today's sustainability-focused research landscape. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

In the context of pharmaceutical applications, {2-oxaspiro[4.5]decan-3-yl}methanamine has shown promise as a scaffold for bioactive molecules. Its rigid spirocyclic core enhances binding affinity to biological targets, while the methanamine moiety allows for further functionalization. This adaptability has led to its exploration in neurological drug development, particularly for conditions like Alzheimer's disease and Parkinson's disease, where modulating neurotransmitter systems is critical. Additionally, its potential role in cancer therapeutics is under investigation, with preliminary studies suggesting inhibitory effects on specific enzyme pathways.

The compound's relevance extends to agrochemical research, where its structural motifs are being evaluated for pest control and plant growth regulation. The spirocyclic architecture offers resistance to metabolic degradation, a key advantage in designing long-lasting formulations. This aligns with the global push for sustainable agriculture and reduced chemical runoff, addressing consumer concerns about environmental safety and food security.

From a material science perspective, {2-oxaspiro[4.5]decan-3-yl}methanamine is being studied for its potential in polymeric materials and coatings. Its ability to introduce cross-linking sites into polymer chains enhances mechanical strength and thermal stability, making it attractive for high-performance materials. Innovations in 3D printing and nanotechnology have further amplified interest in such specialized building blocks.

Safety and regulatory aspects of {2-oxaspiro[4.5]decan-3-yl}methanamine are also a common search topic. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure workplace safety. Regulatory bodies emphasize risk assessment and lifecycle analysis for new chemical entities, reflecting broader trends in corporate responsibility and transparency.

In summary, {2-oxaspiro[4.5]decan-3-yl}methanamine (CAS No. 2060050-79-3) represents a versatile and innovative compound with cross-disciplinary applications. Its integration into cutting-edge research underscores the importance of structural diversity in addressing contemporary challenges in health, agriculture, and technology. As scientific inquiry advances, this compound is poised to play a pivotal role in shaping future innovations.